alpha-Bithiophene-2-phosphonic acid

• IUPAC Name: (5-thiophen-2-ylthiophen-2-yl)phosphonic acid
• InChI: InChI=1S/C8H7O3PS2/c9-12(10,11)8-4-3-7(14-8)6-2-1-5-13-6/h1-5H,(H2,9,10,11)
• InChI Key: DMMFIUKNWCUYCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(S2)P(=O)(O)O
• Molecular Formula: C8H7O3PS2
• DSSTOX Substance ID: DTXSID801279589
• Molecular Weight: 246.2 g/mol
• CAS RN: 1094454-33-7

Description

Alpha-Bithiophene-2-phosphonic acid (α-BTPA) is a novel type of organic molecule which is gaining attention in the scientific world due to its various applications in chemical synthesis, materials science, and biochemistry. α-BTPA is a white crystalline solid with a molecular formula of C10H9O3PS. It is a non-toxic, water-soluble compound that can be produced synthetically in a laboratory setting. It is a versatile molecule due to its ability to form strong hydrogen bonds and interact with a wide range of other molecules. α-BTPA has been studied for its potential applications in biochemistry, materials science, and chemical synthesis.

Scientific Research Applications

α-BTPA has been studied for its potential applications in biochemistry, materials science, and chemical synthesis. In biochemistry, α-BTPA has been used to study the interactions between proteins and other molecules. It has been used to study the structure and function of proteins and their interactions with other molecules. In materials science, α-BTPA has been used to study the properties of polymers and other materials. It has also been used to study the interactions between different molecules in different materials. In chemical synthesis, α-BTPA has been used to synthesize a variety of different compounds, including pharmaceuticals and other organic compounds.

Mechanism of Action

α-BTPA acts as a catalyst in chemical reactions. It is able to form strong hydrogen bonds with other molecules, which enables it to interact with a wide range of other molecules. This allows it to catalyze a variety of different reactions, including those involving proteins and other molecules.
Biochemical and Physiological Effects
α-BTPA has been studied for its potential biochemical and physiological effects. It has been shown to have a variety of effects on proteins, including the inhibition of protein synthesis and the activation of protein degradation. It has also been shown to have an effect on cell signaling pathways and to interact with a variety of other molecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of using α-BTPA in laboratory experiments is its versatility. It is able to interact with a wide range of other molecules, allowing it to catalyze a variety of different reactions. Additionally, it is non-toxic and water-soluble, making it easy to use in laboratory experiments. However, there are some limitations to using α-BTPA in laboratory experiments. For example, it has a limited shelf life and is sensitive to light and heat.

Future Directions

α-BTPA has a wide range of potential applications in biochemistry, materials science, and chemical synthesis. In the future, it could be used to study the structure and function of proteins, to synthesize a variety of different compounds, and to study the interactions between different molecules in different materials. Additionally, it could be used to study the effects of different drugs on proteins and other molecules. It could also be used to develop new materials with unique properties. Furthermore, it could be used to develop new methods of synthesizing compounds, as well as new methods of drug delivery. Finally, it could be used to study the interactions between proteins and other molecules in different environments.

Synthesis Methods

α-BTPA can be synthesized in a laboratory setting using a variety of methods. The most commonly used method is the reaction of 2-bromothiophene-3-carboxylic acid with phosphorous pentoxide in the presence of a base. This reaction produces a white crystalline solid which is then purified by recrystallization. Other methods of synthesis include the reaction of 2-bromothiophene-3-carboxylic acid with phosphorous trichloride, the reaction of 2-bromothiophene-3-carboxylic acid with phosphorous oxychloride, and the reaction of 2-bromothiophene-3-carboxylic acid with phosphorous tribromide.